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Comparative Analysis of CFC-113 and HCFC-
141b as Cleaning Agents
A Guide for Researchers and Drug Development Professionals

This guide provides an objective comparison of 1,1,2-Trichloro-1,2,2-trifluoroethane (CFC-113)

and 1,1-Dichloro-1-fluoroethane (HCFC-141b), two solvents historically significant in precision

cleaning applications. The analysis focuses on their performance characteristics, physical and

chemical properties, environmental impact, and the experimental methodologies used for their

evaluation. This document is intended to serve as a technical resource for professionals in

research, science, and drug development who require a historical and technical perspective on

these phased-out cleaning agents.

Introduction
Historically, CFC-113 was a dominant solvent in precision cleaning, particularly in the

electronics and aerospace industries, due to its excellent cleaning efficacy, material

compatibility, low toxicity, and non-flammability.[1][2] It was highly effective at removing oils,

greases, and waxes from delicate components without causing damage.[1] However, its

significant contribution to stratospheric ozone depletion led to its phase-out under the Montreal

Protocol.[3][4]
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HCFC-141b was developed as a transitional replacement for CFC-113.[5][6] While it also

possesses strong solvency, it was recognized as an interim solution because it still has an

Ozone Depletion Potential (ODP), albeit much lower than that of CFC-113. HCFC-141b also

found use as a solvent in electronic and precision cleaning applications and as a blowing agent

for polyurethane foams.[5][7][8][9] The use and production of HCFC-141b have also been

progressively phased out globally.[10][11]

Physical and Chemical Properties
The fundamental properties of a solvent dictate its performance in cleaning applications. Key

differences in boiling point, density, and vapor pressure affect process parameters and solvent

recovery.

Property
CFC-113 (1,1,2-Trichloro-
1,2,2-trifluoroethane)

HCFC-141b (1,1-Dichloro-
1-fluoroethane)

Chemical Formula C₂Cl₃F₃ C₂H₃Cl₂F

Molecular Weight 187.37 g/mol [2] 116.95 g/mol [12]

Boiling Point 47.7 °C[2][13] 32.0 °C[12][14]

Melting Point -35 °C[2][15] -103.5 °C[14][16]

Density 1.56 g/mL (at 25 °C)[2] 1.25 g/cm³ (at 20 °C)[14]

Vapor Pressure 285 mmHg (at 20 °C)[2]
10 psia / 517 mmHg (at 20 °C)

[16]

Water Solubility 170 mg/L (at 25 °C)[13] 4 g/L (at 20 °C)[14]

Odor Sweet, ether-like[17] Faint, ethereal[5][12]

Flammability Non-flammable[2]
Non-flammable, no flash

point[18]

Cleaning Performance and Applications
CFC-113 was the solvent of choice for a multitude of precision cleaning tasks. Its low surface

tension allowed it to penetrate tight spaces, and its high density assisted in dislodging and
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removing particulate matter.[1] Key applications included:

Electronics: De-fluxing computer boards, critical cleaning of semiconductor components, and

degreasing printed circuit boards.[1]

Aerospace and Precision Engineering: Cleaning gyroscopes, guidance systems, missile

hardware, and other delicate parts where residue-free drying was critical.[1][19]

Medical: Cleaning of medical instruments and supplies.[13]

Dry Cleaning: Used as a specialty dry-cleaning solvent for delicate fabrics.[2]

HCFC-141b was engineered as a substitute for CFC-113 in many of these applications.[6] Its

excellent solvency made it effective for similar cleaning tasks.[7] However, differences in

physical properties, such as its lower boiling point, sometimes required modifications to existing

cleaning equipment and processes.[6] It was primarily used for:

Solvent Cleaning: Acting as a replacement for CFC-113 in metal cleaning and electronics.[5]

[20]

Foam Blowing: A major application was as a blowing agent for producing rigid polyurethane

(PU) insulation foams.[8]

Environmental Impact and Regulatory Status
The primary driver for the transition from CFC-113 to HCFC-141b and beyond was

environmental regulation aimed at protecting the stratospheric ozone layer. The Montreal

Protocol established a global schedule for phasing out ozone-depleting substances.
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Parameter CFC-113 HCFC-141b

Ozone Depletion Potential

(ODP)
0.8 - 1.0[21] 0.086 - 0.12[12][14]

Global Warming Potential

(GWP, 100-yr)
~6130[21] ~725[14]

Atmospheric Lifetime ~85 years[21] ~9.4 years[22]

Regulatory Status
Production phased out globally

under the Montreal Protocol.[3]

Production and import phased

out in developed and

developing countries.[8][10]

[11]

Note: ODP is relative to CFC-11, which has a value of 1.0. GWP is relative to CO₂, which has a

value of 1.0.

Experimental Protocols
Evaluating the efficacy of a cleaning agent requires a standardized and reproducible

methodology. Below is a detailed protocol for a typical gravimetric analysis used to compare

solvent cleaning performance.

Objective: To quantitatively determine the cleaning efficiency of a solvent in removing a specific

contaminant from a standardized surface.

Materials:

Test coupons (e.g., 304 stainless steel, 5cm x 5cm)

Contaminant (e.g., MIL-PRF-680 Type II oil, rosin-based soldering flux)

Test solvents (CFC-113, HCFC-141b)

Analytical balance (readable to 0.01 mg)

Ultrasonic bath with temperature control
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Forced-air oven

Beakers, forceps, and other standard laboratory glassware

Hexane (for residue extraction, if needed for alternative analysis methods)

Methodology:

Coupon Preparation: a. Clean all test coupons thoroughly with a baseline solvent (e.g.,

isopropyl alcohol) in an ultrasonic bath for 10 minutes. b. Rinse with fresh isopropyl alcohol

and dry in a forced-air oven at 100°C for 30 minutes. c. Allow coupons to cool to ambient

temperature in a desiccator.

Initial Mass Measurement: a. Weigh each clean, dry coupon on an analytical balance.

Record this mass as M₁.

Contaminant Application: a. Apply a controlled amount (e.g., 50-100 mg) of the selected

contaminant evenly across the surface of each coupon. b. Weigh the contaminated coupon.

Record this mass as M₂. The initial mass of the contaminant is (M₂ - M₁).

Cleaning Process: a. Immerse the contaminated coupon in a beaker containing the test

solvent (e.g., 200 mL of CFC-113 or HCFC-141b). b. Place the beaker in an ultrasonic bath

set to a specific temperature (e.g., 25°C) and sonicate for a defined period (e.g., 5 minutes).

Drying and Final Mass Measurement: a. Remove the coupon from the solvent using clean

forceps. b. Allow the coupon to air dry completely in a fume hood. For solvents with higher

boiling points, a brief, low-temperature oven drying step may be used, ensuring it doesn't

evaporate the contaminant. c. Weigh the cleaned and dried coupon. Record this final mass

as M₃. The mass of the remaining contaminant is (M₃ - M₁).

Data Analysis: a. Calculate the Cleaning Efficiency (CE) as a percentage using the following

formula: CE (%) = [ ( (M₂ - M₁) - (M₃ - M₁) ) / (M₂ - M₁) ] * 100

Visualizations
The following diagrams illustrate the experimental workflow for evaluating cleaning agents and

the logical hierarchy that governed the transition away from CFC-113.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Coupon Preparation
(Clean, Dry)

Initial Weighing (M1)

Contaminant Application

Contaminated Weighing (M2)

Cleaning Process
(Ultrasonic Bath with Solvent)

Drying

Final Weighing (M3)

Calculate Cleaning
Efficiency (%)

Click to download full resolution via product page

Caption: Experimental workflow for gravimetric analysis of cleaning agent performance.
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Caption: Decision logic for the transition from CFC-113 to HCFC-141b and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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